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Introduction

Omesdafexor is a potent, non-steroidal farnesoid X receptor (FXR) agonist. FXR is a nuclear
receptor highly expressed in the liver and intestine, playing a crucial role in bile acid
homeostasis, lipid metabolism, and glucose metabolism.[1][2] Emerging evidence highlights
the significant immunomodulatory functions of FXR.[1][2][3] Activation of FXR has been shown
to exert anti-inflammatory effects by influencing various immune cell populations, including
macrophages, dendritic cells, and natural killer T (NKT) cells. In macrophages, FXR activation
can promote a shift towards the anti-inflammatory M2 phenotype and suppress the production
of pro-inflammatory cytokines.

This application note provides a detailed protocol for the isolation and flow cytometric analysis
of immune cells from the spleen and liver of mice treated with Omesdafexor. The described
methods allow for the quantification and phenotypic characterization of key immune cell
subsets to assess the immunomodulatory effects of the compound.
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Signaling Pathway of FXR Activation in Immune
Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Flow Cytometric Analysis of Immune
Cells from Omesdafexor-Treated Mice]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393163/docs#application-note-flow-cytometric-
analysis-of-immune-cells-from-omesdafexor-treated-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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